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Compound of Interest

Compound Name: Gold-198

Cat. No.: B156924 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties, production,

and applications of the radioactive isotope Gold-198 (¹⁹⁸Au). With its unique decay

characteristics, ¹⁹⁸Au has carved a significant niche in therapeutic and diagnostic medicine,

particularly in oncology, as well as in various industrial and research applications. This

document synthesizes key technical data, outlines experimental protocols, and visualizes

critical processes to serve as an essential resource for professionals in the field.

Core Physical and Nuclear Properties
Gold-198 is a synthetic radioisotope of gold. Its properties make it particularly suitable for

localized radiotherapy and as a radiotracer. A summary of its fundamental physical and nuclear

characteristics is presented below.

Table 1: General Properties of Gold-198
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Property Value

Symbol ¹⁹⁸Au

Atomic Number (Z) 79[1]

Mass Number (A) 198[1]

Neutron Number (N) 119[1]

Isotopic Mass 197.9682437 Da[1][2]

Nuclear Spin and Parity 2-[1][3]

Half-life 2.6946 days (approximately 2.7 days)[2][4]

Decay Mode Beta-minus (β⁻) Decay[2][3]

Specific Activity 9.10 x 10¹⁵ Bq/g[1]

Table 2: Decay Characteristics of Gold-198
Parameter Value

Daughter Isotope Mercury-198 (¹⁹⁸Hg) (Stable)[3][5]

Total Decay Energy 1.373 MeV[2][3]

Beta (β⁻) Energy (Max) 0.961 MeV (99% abundance)[2][3]

Beta (β⁻) Energy (Avg) 0.315 MeV[6]

Gamma (γ) Energy 0.412 MeV (95.6% abundance)[1][2]

Other Gamma Energies 0.676 MeV (0.8%), 1.088 MeV (0.2%)[7]

Beta Particle Range in Tissue Approximately 4 mm[1][2]

Production of Gold-198
The primary method for producing Gold-198 is through neutron activation of the stable isotope

Gold-197 (¹⁹⁷Au), which is the only naturally occurring isotope of gold.[3][5] This process is

typically carried out in a nuclear reactor to leverage the high neutron flux.
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Nuclear Reaction:
¹⁹⁷Au + ¹n → ¹⁹⁸Au + γ

The thermal neutron capture cross-section for this reaction is approximately 98.8 barns.[3]

Gold-198 Production Pathway

Nuclear Reactor
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Gold-198 Production Pathway

Radioactive Decay Scheme
Gold-198 undergoes beta-minus decay, where a neutron in the nucleus is converted into a

proton, emitting a beta particle (an electron) and an antineutrino. This process transmutes

Gold-198 into the stable isotope Mercury-198. The decay is accompanied by the emission of

gamma radiation as the daughter nucleus de-excites to its ground state.[2][3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC8779823/
https://www.benchchem.com/product/b156924?utm_src=pdf-body-img
https://www.benchchem.com/product/b156924?utm_src=pdf-body
https://www.benchchem.com/product/b156924?utm_src=pdf-body
https://www.benchchem.com/product/b156924?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9415738/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8779823/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156924?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Gold-198 Decay Scheme

Gold-198 (¹⁹⁸Au)
(t½ = 2.69 days)

Mercury-198 (¹⁹⁸Hg) - Excited State

β⁻ decay (0.961 MeV)

Mercury-198 (¹⁹⁸Hg) - Stable

γ emission (0.412 MeV)

Click to download full resolution via product page

Gold-198 Decay Scheme

Experimental Protocols
Synthesis of Radioactive Gold-198 Nanoparticles
A common application of Gold-198 in research and drug development is in the form of

nanoparticles. The following is a generalized protocol for the synthesis of ¹⁹⁸Au nanoparticles,

based on the citrate reduction method.[8]

Materials:

Irradiated Gold-198 foil

Aqua regia (3:1 mixture of concentrated HCl and HNO₃)

Hydrochloric acid (HCl)

Sodium hydroxide (NaOH) solution (1 M)

Trisodium citrate (Na₃C₆H₅O₇) solution (34 mM)
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Deionized water

Three-neck flask with reflux condenser

Heating mantle and magnetic stirrer

Procedure:

Dissolution of ¹⁹⁸Au Foil: The neutron-activated Gold-198 foil is dissolved in aqua regia with

gentle heating (around 50°C) to form tetrachloroauric acid (H¹⁹⁸AuCl₄).[3] Repeated

additions of HCl and heating are performed to remove residual nitric acid.[5]

Preparation of H¹⁹⁸AuCl₄ Solution: A dilute solution of H¹⁹⁸AuCl₄ (e.g., 0.1 mM) is prepared in

a three-neck flask, and the pH is adjusted with NaOH.[1]

Reduction and Nucleation: The solution is heated to boiling while being stirred vigorously. A

solution of trisodium citrate is then rapidly added. The citrate ions act as both a reducing

agent and a capping agent.[1]

Formation of Nanoparticles: The solution will undergo a series of color changes, typically

from yellow to clear, then to a deep wine-red, indicating the formation of gold nanoparticles.

The reaction is allowed to proceed for several minutes to ensure completion.[1]

Characterization: The resulting ¹⁹⁸Au nanoparticles are characterized using techniques such

as Dynamic Light Scattering (DLS) for size distribution, Transmission Electron Microscopy

(TEM) for morphology, and gamma spectroscopy to confirm the presence and activity of

¹⁹⁸Au.[1][5]
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Workflow for ¹⁹⁸Au Nanoparticle Synthesis

Start: Irradiated ¹⁹⁸Au Foil

Dissolve in Aqua Regia to form H¹⁹⁸AuCl₄

Prepare Dilute H¹⁹⁸AuCl₄ Solution

Heat to Boiling with Stirring

Rapid Addition of Trisodium Citrate

Nanoparticle Formation (Color Change)

Characterization (DLS, TEM, Gamma Spec)

End: ¹⁹⁸Au Nanoparticle Suspension

Click to download full resolution via product page

Workflow for ¹⁹⁸Au Nanoparticle Synthesis

Applications in Medicine and Research
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The dual emission of beta and gamma radiation from Gold-198 underpins its utility in various

medical and research settings.

Brachytherapy
Gold-198 has been used in brachytherapy, a form of internal radiation therapy where a sealed

radioactive source is placed inside or next to the area requiring treatment.[9] ¹⁹⁸Au seeds or

foils can be implanted directly into tumors, such as in the treatment of prostate and oral

cancers.[10][11] The short range of its beta particles delivers a high localized dose to the

tumor, minimizing damage to surrounding healthy tissues, while the gamma emission allows for

imaging of the source placement.[1][2]

Radiopharmaceuticals and Nanomedicine
Colloidal ¹⁹⁸Au has been investigated for intracavitary use to control malignant effusions.[12]

More recently, ¹⁹⁸Au nanoparticles are being explored as a platform for targeted cancer

therapy.[8] These nanoparticles can be functionalized with targeting moieties to enhance their

accumulation in tumor tissues. The localized radiation from the nanoparticles can then be used

to destroy cancer cells.[13]

Radioactive Tracer
Gold-198 is also employed as a radioactive tracer in scientific and industrial research.[2] Its

relatively short half-life and detectable gamma emissions make it suitable for tracking the

movement of substances. Applications include studying sediment and water flow in hydrology

and investigating the behavior of gold in biological and environmental systems.[1][3]

Safety and Handling
As with all radioactive materials, the handling of Gold-198 requires strict adherence to safety

protocols to minimize radiation exposure.

Table 3: Shielding and Dosimetry for Gold-198
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Parameter Recommendation

Gamma Shielding
10.5 mm of lead reduces the gamma dose rate

by 90%.[6]

Beta Shielding 3 mm of plastic will absorb all beta emissions.[6]

Dosimetry

Whole-body and finger-ring dosimeters are

required when handling significant quantities

(e.g., >5 mCi).[6]

Handling Precautions

Use of personal protective equipment (gloves,

lab coat, safety glasses) is mandatory. Work

should be conducted in designated areas with

appropriate shielding. Regular surveys for

contamination are essential.[6][9]

Conclusion
Gold-198 remains a valuable radioisotope with significant applications in medicine and

research. Its well-characterized physical and decay properties, coupled with established

production methods, make it a reliable tool for brachytherapy, a promising agent in the

development of novel radiopharmaceuticals and nanomedicines, and an effective tracer for

scientific studies. A thorough understanding of its properties and adherence to strict safety

protocols are paramount for its effective and safe utilization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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